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Compound of Interest

Compound Name: Ethyl 3-oxohexanoate

cat. No.: B043111

An In-depth Technical Guide to the Physical Properties of Ethyl 3-oxohexanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 3-oxohexanoate (CAS: 3249-68-1), also known as ethyl butyrylacetate, is a versatile
organic compound with applications in various fields, including as a flavoring agent and an
intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] A thorough
understanding of its physical properties is crucial for its effective use in research and
development, particularly in drug formulation and process chemistry. This technical guide
provides a comprehensive overview of the key physical characteristics of Ethyl 3-
oxohexanoate, complete with detailed experimental protocols for their determination.

Data Presentation: Physical Properties of Ethyl 3-
oxohexanoate

The following table summarizes the key physical properties of Ethyl 3-oxohexanoate,
compiled from various sources. It is important to note that some variation in reported values
exists, which can be attributed to differences in measurement conditions such as temperature
and pressure.
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Physical Property Value Conditions Source(s)
Molecular Formula CsH1403 [21[31[41[5]
Molecular Weight 158.20 g/mol [21[31[4][5]
Appearance .Clear, coIorI(.ess. to 2]
light yellow liquid
Melting Point -44 °C [21[61[7]
Boiling Point 206 °C at 760 mmHg [2]
104 °C at 22 mmHg [6]1[8]
95 °C at 15 mmHg
Density 1.007 g/cm3 at0°C [2]
0.989 g/mL at 25 °C [7]
0.974 - 0.980 g/cm3 at 25 °C [8]
0.99 g/cm?3
1g/mL [6]
Refractive Index 1.430 at 20 °C [2]
1.427 at 20 °C [61[7]
1.417 - 1.427 at 20 °C [8]
Solubility Slightly soluble in 2]
water
Soluble in alcohol and 8]
fats
Flash Point 78 °C (172.4 °F) Closed Cup [2][8]
Vapor Pressure 0.24 mmHg at 25 °C [2]
Experimental Protocols
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The following sections detail the standard experimental methodologies for determining the key
physical properties of liquid compounds like Ethyl 3-oxohexanoate.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid and the liquid changes into a vapor.

Methodology: Distillation Method[9][10][11][12]

Apparatus Setup: Assemble a simple distillation apparatus. This typically includes a round-
bottom flask, a distillation head with a thermometer adapter, a condenser, and a receiving
flask.

Sample Preparation: Place a known volume of Ethyl 3-oxohexanoate and a few boiling
chips into the round-bottom flask.

Heating: Gently heat the flask using a heating mantle or water bath.

Temperature Measurement: Position the thermometer so that the top of the bulb is level with
the bottom of the side arm of the distillation head. This ensures the thermometer measures
the temperature of the vapor that is distilling.

Observation: Record the temperature at which the liquid boils and a steady stream of
distillate is collected in the receiving flask. This constant temperature is the boiling point.

Pressure Correction: Since boiling point is dependent on pressure, record the atmospheric
pressure during the experiment. If the pressure is not at standard sea level (760 mmHg), a
nomograph can be used to correct the observed boiling point.[12]

Determination of Density

Density is the mass of a substance per unit volume.
Methodology: Pycnometer Method[13][14][15][16][17]

e Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a
capillary tube through it) and an analytical balance are required.
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Mass of Empty Pycnometer: Clean and dry the pycnometer and weigh it accurately on the
analytical balance.

Mass of Pycnometer with Sample: Fill the pycnometer with Ethyl 3-oxohexanoate, ensuring
no air bubbles are present. Insert the stopper and allow any excess liquid to exit through the
capillary. Wipe the outside of the pycnometer dry and weigh it again.

Volume Determination: To determine the exact volume of the pycnometer, empty and clean
it, then fill it with a reference liquid of known density (e.g., deionized water) at a specific
temperature. Weigh the pycnometer filled with the reference liquid. The volume can be
calculated using the known density of the reference liquid.

Calculation: The density of Ethyl 3-oxohexanoate is calculated by dividing the mass of the
sample (mass of filled pycnometer minus mass of empty pycnometer) by the volume of the
pycnometer.

Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material.

Methodology: Abbe Refractometer[18][19][20][21][22]

Apparatus: An Abbe refractometer is the standard instrument for measuring the refractive
index of liquids.

Calibration: Calibrate the refractometer using a standard liquid with a known refractive index
(e.g., distilled water).

Sample Application: Place a few drops of Ethyl 3-oxohexanoate onto the prism of the
refractometer.

Measurement: Close the prisms and adjust the light source and the eyepiece until the
dividing line between the light and dark fields is sharp and centered on the crosshairs.

Reading: Read the refractive index value from the scale.
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o Temperature Control: The refractive index is temperature-dependent. Ensure the
measurement is taken at a constant, recorded temperature, typically 20°C. If the
measurement is performed at a different temperature, a correction factor can be applied.[19]

Determination of Melting Point

For substances that are liquid at room temperature, the melting point is determined by cooling
the substance until it solidifies and then gently heating it to observe the temperature at which it
melts.

Methodology: Capillary Method (for solidified sample)[23][24][25][26][27]

Sample Preparation: Cool a small sample of Ethyl 3-oxohexanoate until it solidifies.
Introduce a small amount of the powdered solid into a capillary tube sealed at one end.

o Apparatus: Use a melting point apparatus, which consists of a heated block with a sample
holder and a thermometer or a digital temperature sensor.

o Heating: Place the capillary tube in the melting point apparatus. Heat the sample at a slow,
controlled rate (e.g., 1-2 °C per minute) as the temperature approaches the expected melting
point.

e Observation: Observe the sample through the magnifying lens. Record the temperature at
which the first drop of liquid appears (the beginning of the melting range) and the
temperature at which the last crystal melts (the end of the melting range). A pure compound
will have a sharp melting point range of 1-2°C.

Determination of Solubility

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.

Methodology: Saturation Method[28][29][30][31][32]
» Solvent Selection: Choose the solvent of interest (e.g., water, ethanol).

e Saturation: In a temperature-controlled vessel (e.g., a jacketed beaker connected to a water
bath), add a known volume of the solvent. Gradually add Ethyl 3-oxohexanoate while
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stirring continuously until a saturated solution is formed, indicated by the presence of
undissolved solute that persists over a period of time.

o Equilibration: Allow the mixture to equilibrate at a constant temperature for a sufficient period
to ensure saturation is reached.

o Sample Analysis: Carefully withdraw a known volume of the supernatant (the clear liquid
above the undissolved solute), ensuring no solid particles are included.

o Quantification: Determine the concentration of Ethyl 3-oxohexanoate in the withdrawn
sample using an appropriate analytical technique, such as gas chromatography (GC) or
high-performance liquid chromatography (HPLC). The solubility is then expressed as the
mass of solute per volume or mass of solvent.
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Caption: Experimental workflow for determining the physical properties of Ethyl 3-
oxohexanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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